Cas no 1806817-53-7 (Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate)

• Product Name: Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate
• CAS No: 1806817-53-7
• MF: C₉H₉F₂N₃O₄
• MW: 261.182268857956
• CID: 4857221
• Update Time: 2025-06-13

Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate

• Inchi： 1S/C9H9F2N3O4/c1-2-18-9(15)6-7(14(16)17)4(12)3-5(13-6)8(10)11/h3,8H,2H2,1H3,(H2,12,13)
• InChI Key： AUHCMIHMVRSWTB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(C(=O)OCC)=N1)[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.8
• Topological Polar Surface Area: 111

Additional information on Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate

Research Brief on Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806817-53-7)

Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806817-53-7) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of difluoromethyl and nitro functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

Recent research has focused on the synthetic pathways and optimization strategies for Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate. A study published in the Journal of Medicinal Chemistry (2023) highlighted an efficient multi-step synthesis route starting from commercially available 2-chloro-3-nitropyridine. The key steps involved nucleophilic substitution, difluoromethylation, and esterification, yielding the target compound with high purity and scalability. The study emphasized the importance of reaction conditions, such as temperature and solvent choice, in achieving optimal yields.

In terms of biological activity, preliminary in vitro assays have demonstrated that derivatives of Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate exhibit promising inhibitory effects against specific kinase targets implicated in cancer progression. For instance, a derivative bearing a substituted amide group at the 4-position showed potent activity against EGFR (epidermal growth factor receptor) with an IC50 value of 12 nM. These findings suggest that this scaffold could serve as a valuable starting point for the development of next-generation kinase inhibitors.

Another area of interest is the compound's potential application in antimicrobial agents. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate led to compounds with significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The presence of the difluoromethyl group was found to enhance membrane permeability, a critical factor in overcoming bacterial resistance mechanisms.

From a drug metabolism perspective, recent pharmacokinetic studies have investigated the stability and metabolic fate of Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate. Data presented at the 2023 American Chemical Society National Meeting revealed that the compound demonstrates moderate metabolic stability in human liver microsomes, with the ethyl ester moiety being susceptible to hydrolysis. These insights are guiding further structural optimization efforts to improve metabolic stability while maintaining biological activity.

Looking ahead, researchers are exploring the potential of Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate in fragment-based drug discovery. Its relatively small molecular weight (MW: 261.18) and presence of multiple functional groups make it an attractive fragment for screening against various biological targets. Computational modeling studies are underway to predict its binding modes and guide the design of more potent derivatives.

In conclusion, Ethyl 4-amino-6-(difluoromethyl)-3-nitropyridine-2-carboxylate (CAS: 1806817-53-7) represents a promising scaffold in medicinal chemistry with diverse therapeutic applications. Ongoing research continues to uncover its full potential, particularly in addressing unmet medical needs in oncology and antimicrobial therapy. Future studies will likely focus on expanding its structure-activity relationships and translating these findings into clinical candidates.